Cas no 2138007-66-4 (3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione)

• Product Name: 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione
• CAS No: 2138007-66-4
• MF: C₇H₁₀N₆O₂
• MW: 210.193299770355
• CID: 6422657
• PubChem ID: 165481743
• Update Time: 2025-05-19

3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione
• EN300-1110613
• 2138007-66-4
• 3-[2-(3-amino-1H-1,2,4-triazol-1-yl)ethyl]imidazolidine-2,4-dione

• Inchi： 1S/C7H10N6O2/c8-6-10-4-12(11-6)1-2-13-5(14)3-9-7(13)15/h4H,1-3H2,(H2,8,11)(H,9,15)
• InChI Key： UFRQXXUWSPHKRG-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1CCN1C=NC(N)=N1)=O

Computed Properties

• Exact Mass: 210.08652358g/mol
• Monoisotopic Mass: 210.08652358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione

Comprehensive Overview of 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione (CAS No. 2138007-66-4)

The compound 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione (CAS No. 2138007-66-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring both imidazolidine-2,4-dione and 1H-1,2,4-triazole moieties, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for novel heterocyclic compounds like 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole ring, in particular, is known for its antimicrobial, antifungal, and anti-inflammatory properties, which align with current trends in combating antibiotic resistance. Meanwhile, the imidazolidine-2,4-dione (hydantoin) scaffold is widely recognized for its presence in anticonvulsant and antidiabetic drugs, making this compound a promising candidate for further investigation.

From a synthetic perspective, CAS No. 2138007-66-4 offers opportunities for structural diversification. Its 3-amino-1H-1,2,4-triazol-1-yl group can serve as a handle for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing contemporary challenges in personalized medicine and targeted therapies, where molecular precision is paramount.

Environmental and sustainability considerations also play a role in the study of this compound. Green chemistry approaches are being applied to optimize its synthesis, reducing waste and energy consumption. Such efforts resonate with global initiatives to develop eco-friendly pharmaceuticals and agrochemicals, a topic frequently searched in academic and industrial circles.

Analytical characterization of 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione involves advanced techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and consistency, which are critical for regulatory compliance and reproducibility in research. The compound’s stability under various conditions is another area of active investigation, as it impacts formulation strategies and shelf-life predictions.

In summary, 3-2-(3-amino-1H-1,2,4-triazol-1-yl)ethylimidazolidine-2,4-dione represents a compelling case study in modern chemical innovation. Its dual-functional architecture bridges multiple disciplines, from medicinal chemistry to materials science, while aligning with societal priorities like sustainable development and precision healthcare. As research progresses, this compound may unlock new avenues for addressing unmet medical and industrial needs.